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Abstract

Lauryl glycidyl ether (LGE), with the CAS number 2461-18-9, is a versatile aliphatic glycidyl
ether characterized by a 12-carbon lauryl group and a reactive terminal epoxide ring. This
unique structure imparts amphiphilic properties, making it a valuable intermediate in the
synthesis of functional polymers and surfactants. Its primary applications are found in the
formulation of epoxy resins as a reactive diluent to reduce viscosity and in the burgeoning field
of biomedical research, particularly in the development of advanced drug delivery systems.
This technical guide provides an in-depth overview of the chemical and physical properties,
synthesis methodologies, key applications, and toxicological profile of Lauryl glycidyl ether.
Detailed experimental protocols and structured data presentations are included to facilitate its
use in research and development.

Chemical and Physical Properties

Lauryl glycidyl ether is a clear, colorless to pale yellow viscous liquid with a mild, ether-like
odor.[1] Its key physical and chemical properties are summarized in the table below.
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Property Value References
CAS Number 2461-18-9

Molecular Formula C15H3002

Molecular Weight 242.40 g/mol

Appearance Clear colorless viscous liquid [2][3]

Boiling Point 324 °C (lit.) [2]

Density 0.89 g/mL at 25 °C (lit.) [4]

Solubility in Water

Insoluble

[2][5]

Synonyms

Dodecyl glycidyl ether,
((Dodecyloxy)methyl)oxirane,
1,2-Epoxy-3-
(dodecyloxy)propane

[5]

Synthesis of Lauryl Glycidyl Ether

The most prevalent method for synthesizing Lauryl glycidyl ether involves the reaction of

lauryl alcohol (1-dodecanol) with an epoxy-containing compound, typically epichlorohydrin, in

the presence of a base and often a phase-transfer catalyst to enhance reaction rates and yield.

[6]

General Reaction Scheme

The synthesis proceeds via a nucleophilic substitution reaction where the alkoxide ion, formed

from the deprotonation of lauryl alcohol by a base, attacks the electrophilic carbon of the

epoxide ring in epichlorohydrin. This is followed by an intramolecular cyclization to form the

glycidyl ether.[6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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